N-(3-fluoro-4-methylphenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C22H22FN3O3/c1-15-5-8-17(14-19(15)23)24-21(27)4-3-13-26-22(28)12-11-20(25-26)16-6-9-18(29-2)10-7-16/h5-12,14H,3-4,13H2,1-2H3,(H,24,27)
• InChI Key: TVDGXSXKTOQCFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)OC)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.434. The purity is usually 95%.
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Scientific Research Applications

Fluorogenic Labelling for Biological Thiols

The compound's derivates, such as the methyl ester of 4-(6-methoxynaphthalen-2-yl)-4-oxo-2-butenoic acid, have been used as fluorogenic labeling reagents for high-performance liquid chromatography (HPLC) of biologically important thiols. This method offers selective, rapid detection and has applications in pharmaceutical formulations, notably in determining L-cysteine and mesna levels R. Gatti, V. Cavrini, P. Roveri, S. Pinzauti, 1990.

Antimitotic Agents

Chiral isomers of certain derivatives have shown significant activity in biological systems, highlighting the compound's potential in developing antimitotic agents. The synthesis and characterization of these isomers have contributed to understanding their biological efficacy, offering insights into new therapeutic avenues C. Temple, G. Rener, 1992.

Kinase Inhibition for Cancer Therapy

Derivatives of N-(3-fluoro-4-methylphenyl)-4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide have been identified as potent Met kinase inhibitors, demonstrating significant tumor stasis in cancer models. This discovery paves the way for novel cancer therapeutics, emphasizing the compound's role in targeted therapy Gretchen M. Schroeder et al., 2009.

Antioxidant and Anticancer Activities

Novel derivatives bearing various functional moieties have exhibited notable antioxidant and anticancer activities. These findings underscore the compound's utility in developing new therapeutic agents with dual functionalities, targeting oxidative stress and cancer cell proliferation I. Tumosienė et al., 2020.

Spectroscopic Elucidation and Biological Activities

The compound and its derivatives have undergone extensive spectroscopic elucidation, revealing their structure-activity relationships. These studies have demonstrated antimicrobial, anticancer, and urease inhibition activities, offering a broad spectrum of potential applications in medical science M. Sirajuddin et al., 2015.